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Compound of Interest

Compound Name:
2-Hydroxyethyl-1,1,2,2-d4

Methanethiosulfonate

CAS No.: 1020719-50-9

Cat. No.: B561737

Get Quote

An In-Depth Technical Guide to MTSHE-d4: Properties, Applications, and Methodologies

Introduction to MTSHE-d4
MTSHE-d4 is the deuterated form of S-(2-sulfoethyl) methanethiosulfonate (MTSHE). The "-d4"

designation signifies the replacement of four hydrogen atoms with deuterium on the ethyl

group. This isotopic labeling makes MTSHE-d4 an invaluable tool in analytical chemistry,

particularly in mass spectrometry-based quantitative studies, where it serves as an internal

standard. Its chemical backbone, the methanethiosulfonate (MTS) group, provides it with a

specific reactivity profile that is of great interest in biochemistry and drug discovery. MTS

compounds are known for their ability to reversibly block cysteine and other molecules

containing sulfhydryl groups, which allows for the investigation of enzyme activation and other

protein functions[1].

Core Molecular Attributes
The fundamental characteristics of MTSHE-d4 are derived from its non-deuterated counterpart,

with adjustments for the isotopic labeling.
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Property Value

Chemical Formula C3H4D4O2S3

Molecular Weight 180.29 g/mol

Parent Compound S-(2-sulfoethyl) methanethiosulfonate (MTSHE)

Key Functional Group Methanethiosulfonate (-S-SO2-CH3)

Isotopic Label Deuterium (d4)

The Chemistry of Methanethiosulfonate Reagents
Methanethiosulfonate derivatives are a class of organosulfur compounds that have garnered

significant attention in biological research. These reagents are particularly noted for their

reactivity towards thiol groups (-SH), such as those found in the amino acid cysteine. This

reaction results in the formation of a mixed disulfide bond, a process often referred to as S-

thiolation. This specific and reversible modification of cysteine residues has made MTS

reagents powerful tools for probing protein structure and function. For instance, they have been

employed to explore the accessibility of cysteine residues in ion channels and receptors[2].

The reactivity of the MTS group can be harnessed in drug design. The methanethiosulfonate

moiety can be considered a useful scaffold in the development of new direct inhibitors for

proteins like STAT3, which is implicated in cancer[2]. By attaching the MTS group to other

molecules, researchers can create hybrid compounds with novel biological activities.

Applications in Research and Drug Development
The unique properties of MTSHE-d4 and other MTS derivatives lend themselves to a variety of

applications in scientific research.

Probing Protein Structure and Function: MTS reagents are used to identify accessible

cysteine residues within proteins, providing insights into protein folding and the structure of

transmembrane domains[3].

Ion Channel and Transporter Research: The specific modification of cysteine residues by

MTS reagents has been instrumental in studying the gating mechanisms and pore structures
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of ion channels[3].

Enzyme Inhibition: The formation of disulfide bonds with active site cysteines can lead to the

inhibition of enzyme activity, a mechanism that can be exploited for therapeutic purposes.

Cancer Research: Certain MTS derivatives have demonstrated antiproliferative activity in

cancer cell lines, suggesting their potential as anticancer agents[2]. For example, S-methyl

methanethiosulfonate (SMMTS), a related compound, has been shown to inhibit colon tumor

incidence in rats[2]. SMMTS is also a metabolite of S-methyl-L-cysteine sulfoxide found in

cruciferous vegetables and has been shown to alter energy metabolism in prostate cancer

cells[4].

Internal Standards in Mass Spectrometry: The primary application of deuterated compounds

like MTSHE-d4 is as internal standards in quantitative mass spectrometry. The mass

difference introduced by the deuterium atoms allows for the differentiation of the standard

from the endogenous analyte, while its chemical similarity ensures comparable ionization

efficiency and chromatographic behavior.

Experimental Workflow: Quantitative Analysis using
MTSHE-d4
Below is a typical workflow for the use of MTSHE-d4 as an internal standard in a liquid

chromatography-mass spectrometry (LC-MS) experiment.

Protocol:

Sample Preparation: Biological samples (e.g., plasma, cell lysates) are prepared to extract

the target analyte (endogenous MTSHE).

Internal Standard Spiking: A known concentration of MTSHE-d4 is added to each sample

early in the preparation process to account for analyte loss during extraction and processing.

Chromatographic Separation: The sample mixture is injected into a liquid chromatograph to

separate the analyte and internal standard from other matrix components. A reversed-phase

separation mode is often employed for such compounds.
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Mass Spectrometric Detection: The eluent from the chromatograph is introduced into a mass

spectrometer. The instrument is set up to monitor the specific mass-to-charge ratios (m/z) of

both the analyte (MTSHE) and the internal standard (MTSHE-d4).

Quantification: The peak area of the analyte is normalized to the peak area of the internal

standard. This ratio is then used to determine the concentration of the analyte in the original

sample by comparing it to a standard curve.
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Caption: Inhibition of the STAT3 signaling pathway by MTS compounds.
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Conclusion
MTSHE-d4, as a deuterated analog of MTSHE, represents a specialized tool for researchers in

the fields of analytical chemistry, biochemistry, and pharmacology. Its utility as an internal

standard is critical for accurate quantification in complex biological matrices. Furthermore, the

inherent reactivity of its methanethiosulfonate group places it within a class of compounds with

broad potential for probing protein function and developing novel therapeutics. Understanding

the core principles of MTS chemistry and its applications provides a solid foundation for

leveraging these powerful molecules in scientific discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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